Cas no 92469-35-7 (3-(4-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine)

3-(4-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine structure
92469-35-7 structure
Product Name:3-(4-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine
CAS No:92469-35-7
MF:C11H13N3O
MW:203.240422010422
MDL:MFCD03407434
CID:61570
PubChem ID:6484153
Update Time:2025-08-03

3-(4-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine
    • 5-(4-Methoxy-phenyl)-2-methyl-2H-pyrazol-3-ylamine
    • 5-(4-Methoxyphenyl)-2-Methylpyrazol-3-aMine
    • AS-67406
    • SCHEMBL15729859
    • DTXSID70424395
    • 1H-Pyrazol-5-amine, 3-(4-methoxyphenyl)-1-methyl-
    • HMS1698D11
    • 92469-35-7
    • FT-0677715
    • BRD-K79995222-001-01-2
    • CS-0037383
    • W12830
    • MFCD03407434
    • EN300-1148520
    • AKOS000303246
    • MDL: MFCD03407434
    • Inchi: 1S/C11H13N3O/c1-14-11(12)7-10(13-14)8-3-5-9(15-2)6-4-8/h3-7H,12H2,1-2H3
    • InChI Key: OSVZDKNTAGWKQX-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1C=C(N)N(C)N=1

Computed Properties

  • Exact Mass: 203.106
  • Monoisotopic Mass: 203.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 204
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.1A^2
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.19
  • Melting Point: 140-141 ºC
  • Boiling Point: 401.6 °C at 760 mmHg
  • Flash Point: 401.6 °C at 760 mmHg
  • Refractive Index: 1.6

3-(4-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine Security Information

  • HazardClass:IRRITANT

3-(4-Methoxyphenyl)-1-methyl-1H-pyrazol-5-amine Pricemore >>

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eNovation Chemicals LLC
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